N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-5-isopropyl-2-methylbenzenesulfonamide

• IUPAC Name: N-[4-[[4-(diethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]-2-methyl-5-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C25H33N5O2S/c1-7-30(8-2)24-15-19(6)26-25(28-24)27-21-11-13-22(14-12-21)29-33(31,32)23-16-20(17(3)4)10-9-18(23)5/h9-17,29H,7-8H2,1-6H3,(H,26,27,28)
• InChI Key: XIEQSTHXOVZLQR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=NC(=C1)C)NC2=CC=C(C=C2)NS(=O)(=O)C3=C(C=CC(=C3)C(C)C)C
• Molecular Formula: C25H33N5O2S
• Molecular Weight: 467.6 g/mol

Description

N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-5-isopropyl-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C25H33N5O2S and its molecular weight is 467.63. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antihypertensive Activity

A study focused on the synthesis of thiosemicarbazides, triazoles, and Schiff bases as antihypertensive α-blocking agents, utilizing sulfonamide-based compounds for their pharmacological screening. These compounds exhibited good antihypertensive activity with low toxicity, highlighting their potential in treating hypertension (Abdel-Wahab, Mohamed, Amr, & Abdalla, 2008).

Bifunctional Oligo-α-aminopyridines and Their Complexes

Research on the synthesis and characterization of bifunctional oligo-α-aminopyridine ligands and their copper(II) complexes demonstrated their structural complexity and potential applications in materials science and catalysis (Hasan et al., 2003).

Anticancer and Anti-inflammatory Agents

A novel study synthesized and performed molecular docking studies of heterocyclic compounds containing sulfonamide moiety, designed to comply with the pharmacophore of Cyclooxygenase (COX-2) inhibitors. Some synthesized compounds were identified as suitable inhibitors, indicating potential in anticancer and anti-inflammatory applications (Hassan, 2014).

Antibacterial Activity

Synthetic efforts have also led to N-alkyl/aralkyl-4-methyl-N-(naphthalen-1-yl)benzenesulfonamides with potent antibacterial activities, showcasing the diversity of applications for sulfonamide derivatives (Abbasi et al., 2015).

Antitumor Drugs

Another critical area of research involves designing sulfonamide derivatives as antitumor agents with low toxicity. These compounds, containing functional groups such as 5-flurouracil and nitrogen mustard, have shown high antitumor activity and low toxicity, suggesting their utility as novel antitumor drugs (Huang, Lin, & Huang, 2001).

Mechanism of Action

Mode of Action

Given its structure, it is likely that it interacts with its targets through a combination of covalent and non-covalent interactions, including hydrogen bonding and hydrophobic interactions .

Biochemical Pathways

The specific biochemical pathways affected by this compound are currently unknown. Based on its structure, it may be involved in a variety of cellular processes .

Pharmacokinetics

Its bioavailability is likely to be influenced by factors such as its solubility, stability, and the presence of transport proteins .